Cas no 2763779-42-4 (1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1))

• Product Name: 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1)
• CAS No: 2763779-42-4
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5560449
• Update Time: 2025-06-12

1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C10H10N2O2.ClH/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9;/h2-5,12H,11H2,1H3;1H
• InChI Key： MZVAXPMLVNVMDO-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC(N)=CC=C12)(=O)OC.Cl

Additional information on 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1)

Comprehensive Overview of 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1) (CAS No. 2763779-42-4)

1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1) (CAS No. 2763779-42-4) is a chemically synthesized derivative of indole, a heterocyclic aromatic organic compound. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The methyl ester and hydrochloride modifications enhance its solubility and stability, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role as a precursor for bioactive molecules, given the indole scaffold's prevalence in natural products and pharmaceuticals.

The 6-amino substitution on the indole ring introduces a reactive site that can be further functionalized, enabling the creation of diverse chemical libraries for high-throughput screening. This feature aligns with current trends in drug discovery, where researchers focus on optimizing lead compounds for improved efficacy and reduced side effects. The compound's CAS No. 2763779-42-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and pharmacology.

In recent years, the demand for novel indole derivatives has surged, driven by their potential in treating neurological disorders and metabolic diseases. The 1H-Indole-3-carboxylic acid framework is particularly notable for its structural similarity to serotonin and melatonin, key neurotransmitters involved in mood regulation and sleep cycles. This connection has spurred investigations into its use for developing neuroprotective agents and CNS-targeted therapies, topics frequently explored in scientific literature and online forums.

From a synthetic perspective, the methyl ester group in 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1) facilitates ester hydrolysis and amide bond formation, critical steps in peptide coupling and prodrug design. These reactions are central to modern bioconjugation techniques, a hot topic in biotechnology and nanomedicine. The compound's hydrochloride salt form also improves its handling characteristics, a practical advantage for laboratory-scale and industrial applications.

Environmental and sustainability considerations are increasingly influencing chemical research, and 2763779-42-4 is no exception. Green chemistry principles are being applied to optimize its synthesis, minimizing waste and energy consumption. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing, a subject of growing interest among researchers and policymakers.

Analytical characterization of 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1) typically involves techniques such as NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. These methods are essential for quality control in API (Active Pharmaceutical Ingredient) production, another area where this compound finds utility. The rise of AI-driven drug design has further amplified interest in such intermediates, as computational models require high-quality data for accurate predictions.

In summary, 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1) (CAS No. 2763779-42-4) represents a versatile and scientifically significant compound with broad applications in drug development, neuropharmacology, and bioconjugation. Its unique structural features and synthetic flexibility make it a valuable tool for researchers addressing some of today's most pressing challenges in healthcare and life sciences.